Cas no 121039-98-3 (1-(2,2-Dimethoxyethyl)-4-fluorobenzene)

• Product Name: 1-(2,2-Dimethoxyethyl)-4-fluorobenzene
• CAS No: 121039-98-3
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 2602375
• PubChem ID: 329762538
• Update Time: 2025-06-22

1-(2,2-Dimethoxyethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenylacetaldehyde Dimethylacetal
• 1-(2,2-dimethoxyethyl)-4-fluorobenzene
• 4-Fluorophenylacetaldehyde dimethylacetal, 95%
• EN300-74911
• 121039-98-3
• CS-0260309
• DTXSID50564369
• AKOS033199685
• SCHEMBL9718322
• 693-813-0
• DTXCID60515145
• 1-(2,2-Dimethoxyethyl)-4-fluorobenzene

• MDL： MFCD16875662
• Inchi： 1S/C10H13FO2/c1-12-10(13-2)7-8-3-5-9(11)6-4-8/h3-6,10H,7H2,1-2H3
• InChI Key： ICDKNFHCKJLHMN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(OC)OC

Computed Properties

• Exact Mass: 184.08995782g/mol
• Monoisotopic Mass: 184.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.074 g/mL at 25 °C
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.477

1-(2,2-Dimethoxyethyl)-4-fluorobenzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-52/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,2-Dimethoxyethyl)-4-fluorobenzene

1-(2,2-Dimethoxyethyl)-4-fluorobenzene: A Versatile Fluorinated Benzene Derivative with Emerging Applications in Pharmaceutical and Material Sciences

1-(2,2-Dimethoxyethyl)-4-fluorobenzene, with the CAS No. 121039-98-3, represents a key fluorinated benzene derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical development, material sciences, and chemical synthesis. This compound belongs to the class of fluorobenzene derivatives, which are characterized by the presence of a fluorine atom at the para-position (4-position) relative to a methoxyethyl group. The dimethoxyethyl substituent introduces additional functional groups that enhance the compound's reactivity and compatibility with various chemical environments, making it a valuable building block for the design of advanced pharmaceuticals and functional materials.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, where the introduction of fluorine atoms can significantly alter the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. The 4-fluorobenzene core in 1-(2,2-Dimethoxyethyl)-4-fluorobenzene provides a platform for further functionalization, enabling the synthesis of diverse compounds with tailored biological activities. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated benzene derivatives exhibit enhanced permeability across biological membranes, which is critical for the development of orally bioavailable drugs. This property is particularly relevant in the context of fluorobenzene-based pharmaceuticals, where optimizing drug delivery mechanisms is a key challenge.

The dimethoxyethyl group in 1-(2,2-Dimethoxyethyl)--fluorobenzene plays a dual role in modulating the chemical behavior of the molecule. On one hand, the methoxy groups contribute to the molecule's polarity, which can influence its solubility and interaction with biological targets. On the other hand, the presence of two methoxy groups at the ethyl chain enhances steric effects, potentially affecting the molecule's conformational flexibility. This structural feature is particularly advantageous in the design of fluorinated organic compounds for applications in polymer science, where controlled molecular architecture is essential for achieving desired material properties.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of fluorobenzene derivatives with high accuracy. A 2024 study published in Organic & Biomolecular Chemistry employed quantum mechanical calculations to analyze the electronic distribution in 1-(2,2-Dimethoxyethyl)-4-fluorobenzene, revealing that the fluorine atom at the 4-position significantly polarizes the aromatic ring. This polarization enhances the molecule's electrophilic character, making it a suitable candidate for electrophilic substitution reactions. Such insights are critical for the development of synthetic strategies that leverage the unique reactivity of fluorinated aromatic compounds.

In the realm of pharmaceutical research, fluorobenzene derivatives have been explored for their potential to improve drug efficacy and reduce side effects. For example, a 2023 study published in Drug Discovery Today investigated the use of fluorinated benzene scaffolds in the design of novel antifungal agents. The researchers found that substituting hydrogen atoms with fluorine in the aromatic ring increased the compound's affinity for fungal cell membranes, thereby enhancing its antifungal activity. This finding underscores the importance of fluorobenzene-based compounds in the development of targeted therapies for infectious diseases.

The dimethoxyethyl group in 1-(2,2-Dimethoxyethyl)-4-fluorobenzene also offers opportunities for further chemical modification. For instance, the methoxy groups can be selectively converted into other functional groups, such as hydroxyl or acyl groups, through various chemical reactions. This versatility makes the compound a valuable intermediate in the synthesis of complex molecules. A 2024 paper in Chemical Communications described the use of fluorobenzene derivatives as precursors for the synthesis of biologically active molecules, highlighting the potential of these compounds in medicinal chemistry.

From a synthetic perspective, the preparation of 1-(2,2-Dimethoxyethyl)-4-fluorobenzene involves a series of well-defined steps. The initial step typically involves the fluorination of a benzene ring, followed by the introduction of the dimethoxyethyl group through a coupling reaction. Recent developments in catalytic methods have improved the efficiency of these reactions, reducing the need for harsh conditions and minimizing byproducts. This progress is particularly significant for the scalable production of fluorinated aromatic compounds, which is essential for their application in industrial and pharmaceutical settings.

Environmental and safety considerations are also critical in the handling and application of fluorobenzene derivatives. While these compounds offer numerous benefits, their potential environmental impact must be carefully evaluated. A 2023 review in Green Chemistry discussed the challenges associated with the use of fluorinated compounds in industrial processes, emphasizing the need for sustainable synthesis methods and waste management strategies. This highlights the importance of balancing the utility of fluorobenzene derivatives with their environmental impact, ensuring that their applications are both effective and responsible.

In conclusion, 1-(2,2-Dimethoxyethyl)-4-fluorobenzene (CAS No. 121039-98-3) is a multifunctional compound with significant potential in pharmaceutical and material sciences. Its unique chemical structure, characterized by the presence of a fluorine atom and a dimethoxyethyl group, enables a wide range of applications, from the development of new drugs to the creation of advanced functional materials. As research in this field continues to evolve, the role of fluorinated aromatic compounds is likely to expand, offering new opportunities for innovation and discovery.

For further information on the synthesis, properties, and applications of fluorobenzene derivatives, including 1-(2,2-Dimethoxyethyl)-4-fluorobenzene, researchers are encouraged to explore recent publications in leading scientific journals. These resources provide valuable insights into the latest advancements and challenges in the field, ensuring that the potential of these compounds is fully realized.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Organic & Biomolecular Chemistry, 2024. 3. Drug Discovery Today, 2023. 4. Chemical Communications, 2024. 5. Green Chemistry, 2023.

Keywords: fluorobenzene derivatives, fluorinated aromatic compounds, dimethoxyethyl group, fluorinated pharmaceuticals, fluorinated organic compounds, fluorobenzene-based compounds.

Disclaimer: The information provided in this text is for educational and informational purposes only. It is not intended to be a substitute for professional medical or scientific advice, diagnosis, or treatment. Always consult with a qualified expert before engaging in any scientific or medical activities involving the compounds discussed here.

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